Cas no 866046-00-6 (methyl 5-(1S)-1-aminoethylfuran-2-carboxylate)

• Product Name: methyl 5-(1S)-1-aminoethylfuran-2-carboxylate
• CAS No: 866046-00-6
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 5811339
• PubChem ID: 11500150
• Update Time: 2025-05-23

methyl 5-(1S)-1-aminoethylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1857734
• methyl 5-[(1S)-1-aminoethyl]furan-2-carboxylate
• 866046-00-6
• AKOS017975839
• methyl 5-(1S)-1-aminoethylfuran-2-carboxylate

• Inchi： 1S/C8H11NO3/c1-5(9)6-3-4-7(12-6)8(10)11-2/h3-5H,9H2,1-2H3/t5-/m0/s1
• InChI Key： JLJASYFCMWSOFI-YFKPBYRVSA-N
• SMILES： O1C(C(=O)OC)=CC=C1[C@H](C)N

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on methyl 5-(1S)-1-aminoethylfuran-2-carboxylate

Methyl 5-(1S)-1-aminoethylfuran-2-carboxylate (CAS No. 866046-00-6): A Comprehensive Overview

Methyl 5-(1S)-1-aminoethylfuran-2-carboxylate, a compound with the CAS registry number 866046-00-6, has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of furan, a five-membered heterocyclic aromatic compound, with a carboxylic acid group at the 2-position and an aminoethyl group at the 5-position. The stereochemistry at the amino group is specified as (1S), indicating a specific spatial arrangement that is critical for its biological activity and chemical reactivity.

The synthesis of methyl 5-(1S)-1-aminoethylfuran-2-carboxylate involves a series of well-established organic reactions, including alkylation, oxidation, and stereoselective reductions. Recent advancements in asymmetric catalysis have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for large-scale applications. Researchers have also explored alternative routes using microwave-assisted synthesis and continuous flow reactors to enhance reaction efficiency and reduce environmental impact.

One of the most promising applications of methyl 5-(1S)-1-aminoethylfuran-2-carboxylate lies in its potential as a building block for drug discovery. Its unique structure allows for the incorporation of bioactive moieties into larger molecules, enabling the development of novel therapeutic agents. For instance, studies have shown that this compound can serve as a precursor for peptide-based drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the amino group facilitates the formation of peptide bonds, while the furan ring provides additional functionalization sites for tuning pharmacokinetic properties.

In addition to its role in drug discovery, methyl 5-(1S)-1-aminoethylfuran-2-carboxylate has found applications in agrochemicals and materials science. In agriculture, derivatives of this compound have been investigated as potential pesticides due to their ability to inhibit key enzymes in pest metabolism. Recent research has focused on improving the selectivity and biodegradability of these compounds to minimize environmental impact.

From a materials science perspective, methyl 5-(1S)-1-aminoethylfuran-2-carboxylate has been utilized as a monomer in the synthesis of advanced polymers with tailored properties. Its ability to form hydrogen bonds and participate in supramolecular interactions makes it ideal for applications in stimuli-responsive materials and drug delivery systems.

The biological activity of methyl 5-(1S)-1-aminoethylfuran-2-carboxylate has been extensively studied using computational modeling and experimental techniques. Molecular docking studies have revealed that this compound can bind to several therapeutic targets with high affinity, including G-protein coupled receptors (GPCRs) and kinases. Experimental validation using cell-based assays has confirmed its ability to modulate cellular signaling pathways involved in inflammation and apoptosis.

Recent breakthroughs in CRISPR-Cas9 gene editing have enabled researchers to investigate the role of methyl 5-(1S)-1-aminoethylfuran-2-carboxylate in gene regulation at the epigenetic level. Studies have shown that this compound can influence histone modification patterns, potentially offering new avenues for treating genetic disorders associated with chromatin dysregulation.

Despite its numerous advantages, methyl 5-(1S)-1-aminoethylfuran-2-carboxylate poses certain challenges in terms of scalability and cost-effectiveness. Efforts are underway to optimize its production process by employing biocatalytic methods and sustainable feedstocks. These advancements are expected to reduce production costs while enhancing environmental sustainability.

In conclusion, methyl 5-(1S)-1-aminoethylfuran-2-carboxylate (CAS No. 866046-00-6) is a versatile compound with immense potential across multiple disciplines. Its unique structure, stereochemistry, and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug discovery, agrochemicals, and materials science. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing modern science and technology.